4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,6-difluorobenzoate

• IUPAC Name: [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2,6-difluorobenzoate
• InChI: InChI=1S/C18H13F2N3O5S2/c1-2-14(25)21-17-22-23-18(30-17)29-8-9-6-12(24)13(7-27-9)28-16(26)15-10(19)4-3-5-11(15)20/h3-7H,2,8H2,1H3,(H,21,22,25)
• InChI Key: UVOKTCKBAGKHDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H13F2N3O5S2
• Molecular Weight: 453.4 g/mol

Description

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,6-difluorobenzoate is a useful research compound. Its molecular formula is C18H13F2N3O5S2 and its molecular weight is 453.43. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,6-difluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2,6-difluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Research has demonstrated the synthesis of novel analogs with promising antibacterial activity, particularly against strains like Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017). Additionally, compounds have been developed as potential fungicides with significant activity against rice sheath blight, a major disease affecting rice in China (Chen, Li, & Han, 2000).

Anticancer Activity

Fluoro-substituted benzo[b]pyrans, structurally related to the compound of interest, have shown anticancer activity against human cancer cell lines, including lung, breast, and CNS cancers, at low concentrations (Hammam et al., 2005). This highlights the potential of structurally similar compounds for anticancer research.

Photosynthetic Electron Transport Inhibition

Compounds derived from pyrazoles have been identified as potential inhibitors of photosynthetic electron transport, with some exhibiting inhibitory properties comparable to commercial herbicides (Vicentini et al., 2005). This suggests potential applications in developing new herbicides.

Imaging Applications

The synthesis of fluorinated compounds for use as PET agents in cancer imaging has been explored, demonstrating the versatility of fluorinated derivatives in medical diagnostics (Wang et al., 2013).

Synthesis of Heterocyclic Compounds

Research into the synthesis of thiocarbonyl and heterocyclic compounds from precursors with similar structural motifs shows the chemical diversity and potential for generating biologically active molecules (Okajima & Okada, 1990).